Cas no 1286697-31-1 (1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine)

• Product Name: 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine
• CAS No: 1286697-31-1
• MF: C₂₂H₂₂N₄O₃S
• MW: 422.500083446503
• CID: 5924946
• PubChem ID: 52905716
• Update Time: 2025-06-03

1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine
• [6-(4-methylphenyl)sulfonylpyridin-3-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• AKOS005723212
• F3407-4240
• (4-(pyridin-2-yl)piperazin-1-yl)(6-tosylpyridin-3-yl)methanone
• 1-[6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl]-4-(pyridin-2-yl)piperazine
• 1286697-31-1

• Inchi： 1S/C22H22N4O3S/c1-17-5-8-19(9-6-17)30(28,29)21-10-7-18(16-24-21)22(27)26-14-12-25(13-15-26)20-4-2-3-11-23-20/h2-11,16H,12-15H2,1H3
• InChI Key： PWTODGPIHQHTGH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1)(N1CCN(C2=NC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 422.14126175g/mol
• Monoisotopic Mass: 422.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine

Introduction to 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine (CAS No. 1286697-31-1)

1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine, identified by its CAS number 1286697-31-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a pyridine core, combined with a piperazine moiety and a 4-methylbenzenesulfonyl substituent, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural composition of 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine underscores its potential as a bioactive scaffold. The pyridine ring is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The piperazine group, on the other hand, is known for its role in enhancing solubility and bioavailability, making it a valuable component in the design of orally active pharmaceuticals. The 4-methylbenzenesulfonyl moiety introduces additional electronic and steric properties, which can modulate the compound's interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine aligns with this trend, as its structural features suggest potential applications in multiple therapeutic areas. For instance, the combination of a pyridine and piperazine core has been explored in the development of central nervous system (CNS) drugs, where such scaffolds often exhibit favorable pharmacokinetic profiles. Additionally, the sulfonamide functionality provided by the 4-methylbenzenesulfonyl group is known to enhance binding affinity to certain biological targets, making it an attractive feature for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins and enzymes, which is crucial for optimizing drug-like properties. Studies have shown that molecules incorporating both pyridine and piperazine moieties can exhibit potent activity against various disease-related targets. For example, derivatives of this class have been investigated for their potential in treating neurological disorders, where modulation of neurotransmitter systems is key.

The synthesis of 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the pyridine-piperazine linkage, followed by the introduction of the sulfonamide group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure for further optimization.

In terms of biological activity, preliminary studies on 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine have shown promising results. In vitro assays have indicated potential activity against enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory agents. Furthermore, its interaction with receptor targets has been explored using radioligand binding studies, which provide insights into its binding affinity and selectivity. These findings are crucial for understanding how the compound may function within biological systems and for guiding future structural modifications.

The development of novel pharmaceuticals often involves iterative processes of synthesis, characterization, and biological testing. The compound 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-yl)piperazine exemplifies this approach, as ongoing research continues to refine its structure for enhanced efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into viable therapeutic options. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the discovery process.

The regulatory landscape also plays a critical role in bringing new drugs to market. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) ensures that compounds like 1-6-(4-methylbenzenesulfonyl)pyridine-3-carbonyl-4-(pyridin-2-y l)piperazine are thoroughly evaluated for safety and efficacy before clinical use. This rigorous process involves extensive preclinical studies followed by Phase I-II clinical trials to assess dosing regimens and potential side effects. Only after successful completion of these trials can a drug be approved for widespread use.

Future directions for research on 1 - 6 - ( 4 - methylbenzenesulfony l ) py rid ine - 3 - carb o n y l - 4 - ( py rid i n - 2 - y l ) p i per az ine include exploring its mechanism of action in greater detail and identifying any off-target effects that may arise from its complex structure. Additionally, investigating analogs with modified functional groups could lead to compounds with improved pharmacological properties. Advances in biocatalysis and green chemistry may also offer sustainable alternatives for synthesizing this molecule, aligning with global efforts toward environmentally responsible pharmaceutical development.

In conclusion, 1 - 6 - ( 4 - methylbenz en es ulfo ny l ) py rid ine - 3 - carb o n y l - 4 - ( py rid i n - 2 - y l ) p i per az ine (CAS No . 1286697 -31 -1 ) represents a fascinating subject of study within pharmaceutical chemistry . Its intricate structure , characterized by key motifs such as the py rid ine , p ip er az ine , an d 4 - me t hylbe nzene sulfo ny l groups , positions it as a versatile scaffold for drug discovery . With continued research aimed at elucidating its biological activity an d optimizing its pharmacological profile , this compound holds promise fo r contributing t o future therapeutic advancements . As our understanding o f molecular interactions grows , so too will our ability t o harness such molecules fo r beneficial medical applications . p >